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Compound of Interest

2,3-Dichloro-n-(2',6'-
Compound Name:
diethylphenyl)maleimide

Cat. No.: B12081334

Get Quote

\ J

Compound Identity: 2,3-dichloro-N-(2,6-
diethylphenyl)maleimide[1][2][3][4]
Executive Summary & Compound Profile

CAS 56746-18-0 is a specialized marine antifouling biocide and agricultural pesticide.[1][2][3]
Unlike common reagents found in standard catalogs (e.g., Sigma-Aldrich, Thermo Fisher), this
compound is primarily manufactured for industrial formulation.[1][2][3] Consequently, it is rarely
available in pre-packaged research quantities (mg/g scale) and typically requires procurement
through custom synthesis or industrial sampling.

Chemical Identity
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Property Specification

1-(2,6-diethylphenyl)-3,4-dichloro-1H-pyrrole-
2,5-dione

IUPAC Name

2,3-dichloro-N-(2',6'-diethylphenyl)maleimide; N-
Common Synonyms ) ) o
(2,6-Diethylphenyl)-2,3-dichloromaleimide

Molecular Formula C14H13CI2NO2
Molecular Weight 298.16 g/mol
Appearance White to pale yellow crystalline powder

Solubilit Low in water; soluble in acetone, DMSO, and
olubili
Y aromatic hydrocarbons (xylene)

Primary Application Antifouling paint additive (biocide), fungicide

Sourcing Landscape & Price Analysis

Status:Non-Catalog Item. Most major Western research suppliers do not stock this specific
derivative.[3] It is chemically related to the more common 2,3-dichloro-N-phenylmaleimide
(CAS 3876-05-9), but the 2,6-diethyl substitution is specific to enhanced lipophilicity and
stability in marine environments.[1][2][3]

Procurement Channels

Researchers have two primary options for acquisition:[1]

Option A: Custom Synthesis / Industrial Sample Request[1]

» Target Suppliers: Specialized Chinese chemical manufacturers (via aggregators like
ChemicalBook, LookChem) or custom synthesis CROs.[2]

o Typical Lead Time: 2—4 weeks.[3]

¢ Pricing Model: High initial setup cost for small batches.[3]
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Estimated Price Range

Scale Source Type
(USD)
Custom Synthesis Quote
19-5¢g $300 - $600
(CRO)
100 g $150 - $250 Industrial Supplier Sample
1 kg (Bulk) $50 - $120/kg Industrial Manufacturer (FOB)

Note: "FOB Price" listings on aggregator sites often reflect bulk pricing (metric tons).[2][3] Do
not expect to pay $50 for a single kilogram without negotiation.[2][3]

Option B: In-House Synthesis (Recommended for <10g)

For research labs requiring <10g, in-house synthesis is often faster and more cost-effective
than waiting for a custom quote.[1][2][3] The starting materials are inexpensive and readily

available.[2]

Technical Synthesis Protocol (In-House Production)

Objective: Synthesize 2,3-dichloro-N-(2,6-diethylphenyl)maleimide from 2,3-dichloromaleic
anhydride and 2,6-diethylaniline.

Reaction Logic

The synthesis follows a standard condensation reaction to form the amic acid, followed by
dehydration to the maleimide.
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/ Amic Acid (Maleimide)

2,6-Diethylaniline

Figure 1: Synthesis Pathway for CAS 56746-18-0

Click to download full resolution via product page
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Step-by-Step Protocol

e Reagents:

[¢]

2,3-Dichloromaleic anhydride (1.0 eq)[1][2][3]

o

2,6-Diethylaniline (1.0 eq)[1][2][3]

[e]

Glacial Acetic Acid (Solvent)[1][2][3]

o

Acetic Anhydride (Dehydrating agent)[1][2][3]

[¢]

Sodium Acetate (Catalyst)[1][2][3]

e Procedure:

o Step 1 (Amic Acid Formation): Dissolve 2,3-dichloromaleic anhydride in glacial acetic acid.
[1][2][3] Add 2,6-diethylaniline dropwise at room temperature. Stir for 2—4 hours. A
precipitate (amic acid) may form.[2][3]

o Step 2 (Cyclization): Add acetic anhydride (2—3 eq) and a catalytic amount of sodium
acetate to the mixture.[2] Heat to reflux (approx. 120°C) for 4—6 hours.

o Step 3 (Workup): Cool the reaction mixture to room temperature and pour into ice-cold
water. The product should precipitate as a solid.[2][4]
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o Step 4 (Purification): Filter the solid.[2][5] Recrystallize from ethanol or a toluene/hexane
mixture to remove unreacted aniline or dark byproducts.[3]

o Validation:

o TLC: Mobile phase Hexane:Ethyl Acetate (4:1).[1][3] Product will have a higher R_f than
the starting amine.[2]

o Yield: Typical yields range from 60—80%.[3]

Quality Assurance & Validation

When sourcing from industrial suppliers, "Technical Grade" (90-95%) is common.[1][2][3] For
biological research, you must validate purity to >98% to avoid toxicity from the aniline
precursor.

Analytical Workflow
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Figure 2: Quality Control Decision Tree
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Critical Impurities to Monitor

o 2,6-Diethylaniline: Starting material.[1][3] Toxic and potentially interfering in biological
assays.[2][3] Detectable by amine odor or specific HPLC retention.[2][3]

o Hydrolyzed Maleic Acid: Result of poor storage (moisture exposure).[2][3]

Handling & Safety (E-E-A-T)

e Hazards: As a maleimide, it is a potent Michael Acceptor. It can alkylate thiol groups on
proteins.[2][3]

o Toxicity: Classified as an antifouling biocide; assume high aquatic toxicity and potential skin
sensitization.[2]

o Storage: Store at 4°C or -20°C in a desiccator. Moisture will slowly hydrolyze the imide ring
back to the open dicarboxylic acid form.

References

o Chemical Identity & Properties: National Institute of Standards and Technology (NIST).[1][3]
2,3-dichloro-N-(2,6-diethylphenyl)maleimide. Link

o Synthesis Methodology (Analogous): Organic Syntheses. Preparation of N-Substituted
Maleimides. Link

« Industrial Application (Antifouling): PICES (North Pacific Marine Science Organization).[2][3]
Ship antifouling biocides used in Japan and their environmental risk. Link

e Sourcing Data: ChemicalBook. CAS 56746-18-0 Suppliers and Data. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Naphthalenemethanol, decahydro-5-(5-hydroxy-3-methyl-3-pentenyl)-1,4a-dimethyl-6-
methylene-, [1S-[1a,4aa,50(E),8ap]]- [webbook.nist.gov]

e 2.JP2015028103A - Fishing net antifouling coating composition, fishing net having
antifouling coating film formed with the composition on surface, fishing net tool or underwater
structure - Google Patents [patents.google.com]

e 3.JP2015028103A - Fishing net antifouling coating composition, fishing net having
antifouling coating film formed with the composition on surface, fishing net tool or underwater
structure - Google Patents [patents.google.com]

¢ 4. Green synthesis method for high-yield preparation of trifloxystrobin - Eureka | Patsnap
[eureka.patsnap.com]

¢ 5. derpharmachemica.com [derpharmachemica.com]

¢ To cite this document: BenchChem. [Technical Procurement & Handling Guide: CAS 56746-
18-0]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12081334/docs#technical-procurement-handling-
guide-cas-56746-18-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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